Cas no 958451-77-9 ( )
structure
Product Name:
CAS No:958451-77-9
MF:C8H6BF5O3
MW:255.934460163116
CID:1001684
PubChem ID:45158722
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- [2-(difluoromethoxy)-5-(trifluoromethyl)phenyl]boronic acid
- 2-difluoromethoxy-5-trifluoromethyl-benzeneboronic acid
- DTXSID90669680
- 958451-77-9
-
-
- Inchi： 1S/C8H6BF5O3/c10-7(11)17-6-2-1-4(8(12,13)14)3-5(6)9(15)16/h1-3,7,15-16H
- InChI Key： IVGKCBYQINTZRB-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(B(O)O)C=1)OC(F)F)(F)F
Computed Properties
- Exact Mass: 256.03300
- Monoisotopic Mass: 256.0330150g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69000
- LogP: 0.98660
Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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